Cas no 477846-99-4 (4-(4-Methylphenyl)-2-{4-(4-nitrobenzyl)oxyphenyl}pyrimidine)

• Product Name: 4-(4-Methylphenyl)-2-{4-(4-nitrobenzyl)oxyphenyl}pyrimidine
• CAS No: 477846-99-4
• MDL: MFCD02186943
• CID: 4652286
• Update Time: 2025-10-31

4-(4-Methylphenyl)-2-{4-(4-nitrobenzyl)oxyphenyl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylphenyl)-2-{4-(4-nitrobenzyl)oxyphenyl}pyrimidine

• MDL： MFCD02186943

Additional information on 4-(4-Methylphenyl)-2-{4-(4-nitrobenzyl)oxyphenyl}pyrimidine

Introduction to 4-(4-Methylphenyl)-2-{4-(4-nitrobenzyl)oxyphenyl}pyrimidine (CAS No. 477846-99-4) and Its Emerging Applications in Chemical Biology and Medicine

The compound 4-(4-Methylphenyl)-2-{4-(4-nitrobenzyl)oxyphenyl}pyrimidine, identified by its CAS number 477846-99-4, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This pyrimidine derivative, characterized by its intricate structural framework, has garnered attention due to its unique pharmacophoric features, which include a combination of aromatic rings, nitro and methyl substituents, and an oxygenated side chain. Such structural motifs are often associated with enhanced binding affinity and selectivity toward biological targets, making this compound a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, the field of chemical biology has witnessed remarkable advancements in the design and synthesis of small molecules that can modulate biological pathways with high precision. Among these, pyrimidine derivatives have emerged as a cornerstone class of compounds, exhibiting diverse biological activities ranging from antiviral to anticancer effects. The specific arrangement of functional groups in 4-(4-Methylphenyl)-2-{4-(4-nitrobenzyl)oxyphenyl}pyrimidine contributes to its unique chemical properties, enabling interactions with key enzymes and receptors involved in critical disease pathways.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, a family of enzymes that play pivotal roles in cell signaling and are frequently dysregulated in cancer. The presence of a nitro group in the benzyl moiety not only enhances the electron-withdrawing effect but also introduces a site for potential redox modulation, which could be exploited to fine-tune the compound's bioactivity. Furthermore, the 4-methylphenyl ring provides steric bulk and electronic modulation, contributing to optimal binding interactions within the active sites of target proteins.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing kinase inhibitors. Computational modeling and experimental validation have been instrumental in elucidating how subtle modifications around the pyrimidine core can significantly alter potency and selectivity. For instance, the oxygenated side chain in 4-(4-Methylphenyl)-2-{4-(4-nitrobenzyl)oxyphenyl}pyrimidine may serve as a critical anchor point for interactions with hinge regions or substrate binding pockets of kinases. This underscores the need for meticulous design and synthesis strategies to maximize therapeutic efficacy while minimizing off-target effects.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like pyrimidines in drug development due to their favorable pharmacokinetic properties and well-documented biological activities. The nitro group, while traditionally associated with explosive compounds, has found utility as a bioisostere or as a modulator of metabolic stability when incorporated into drug-like molecules. In 4-(4-Methylphenyl)-2-{4-(4-nitrobenzyl)oxyphenyl}pyrimidine, this group may contribute to both electronic tuning and potential prodrug strategies, where it can be reduced to an amine under physiological conditions.

Moreover, the growing emphasis on targeted therapy has spurred interest in developing small molecules that selectively inhibit aberrant signaling pathways in diseased cells without harming healthy tissues. The structural complexity of 4-(4-Methylphenyl)-2-{4-(4-nitrobenzyl)oxyphenyl}pyrimidine allows for fine-tuning of its interactions with biological targets, making it an attractive scaffold for designing next-generation therapeutics. Preclinical studies have begun to explore its potential applications in oncology, particularly against tumors driven by mutations or overexpression of specific kinases.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings to establish carbon-carbon bonds between the aromatic rings, followed by functional group interconversions to introduce the nitro and oxygenated moieties. These synthetic strategies not only showcase the versatility of transition-metal catalysis but also demonstrate how modular construction can streamline access to complex molecular architectures.

In conclusion,4-(4-Methylphenyl)-2-{4-(4-nitrobenzyl)oxyphenyl}pyrimidine (CAS No. 477846-99-4) stands out as a structurally intriguing compound with significant untapped potential in medicinal chemistry and chemical biology. Its unique combination of pharmacophoric elements positions it as a valuable tool for investigating kinase inhibition and other therapeutic modalities. As research continues to uncover new biological functions and synthetic methodologies, this molecule is poised to play an increasingly important role in shaping future advances in drug discovery.